[2-(6-Methoxy-[1,5]naphthyridin-4-yl)-ethyl]-methyl-amine

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 2-(6-methoxy-1,5-naphthyridin-4-yl)-N-methylethanamine
• InChI: InChI=1S/C12H15N3O/c1-13-7-5-9-6-8-14-10-3-4-11(16-2)15-12(9)10/h3-4,6,8,13H,5,7H2,1-2H3
• InChI Key: NSUCKTOQLOTXMK-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=C2C(=NC=C1)C=CC(=N2)OC

Description

[2-(6-Methoxy-[1,5]naphthyridin-4-yl)-ethyl]-methyl-amine is a useful research compound. Its molecular formula is C12H15N3O and its molecular weight is 217.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-methoxy-8-vinyl-[1,5]naphthyridine (prepared as in WO 02/08224; 0.28 g, 1.5 mmol) in MeOH (6 mL) was treated with methyl amine hydrochloride (0.1 g, 1 eq.) and heated in a sealed flask at reflux for 5 h. AcOH (0.9 mL) was added and the mixture heated at reflux overnight. The mixture was concentrated in vacuo, taken up in aq. ammonia and extracted with DCM/MeOH (9:1). The combined org. extracts were dried over MgSO4 and concentrated. The residue was purified by FC (DCM/MeOH 9:1+1% NH4OH) to give the title amine as a brown oil (0.06 g, 19% yield).